ethyl [(3-cyano-6-cyclopropyl-4-phenyl-2-pyridinyl)thio]acetate

• IUPAC Name: ethyl 2-(3-cyano-6-cyclopropyl-4-phenylpyridin-2-yl)sulfanylacetate
• InChI: InChI=1S/C19H18N2O2S/c1-2-23-18(22)12-24-19-16(11-20)15(13-6-4-3-5-7-13)10-17(21-19)14-8-9-14/h3-7,10,14H,2,8-9,12H2,1H3
• InChI Key: GQJIMNMHJRWNQD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=C(C(=CC(=N1)C2CC2)C3=CC=CC=C3)C#N
• Molecular Formula: C19H18N2O2S
• Molecular Weight: 338.4 g/mol

Description

Ethyl [(3-cyano-6-cyclopropyl-4-phenyl-2-pyridinyl)thio]acetate is a chemical compound belonging to the class of pyridine derivatives. It has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and agricultural chemistry. In

Scientific Research Applications

Heterocyclic Synthesis

Research demonstrates various methodologies for synthesizing heterocyclic compounds using ethyl (α-thio)acetates and their derivatives. For instance, studies have shown that these compounds can be precursors in the synthesis of pyran, pyridine, and pyridazine derivatives through reactions with active methylene reagents. This highlights the role of such compounds in constructing complex heterocyclic frameworks which are often found in bioactive molecules (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Multicomponent Reactions

Ethyl [(3-cyano-6-cyclopropyl-4-phenyl-2-pyridinyl)thio]acetate and its analogs are utilized in one-pot multicomponent reactions to generate thiazolo[3,2-a]pyridines, indicating its versatility in synthesizing compounds with potential anticancer activities. These methods offer efficient pathways to construct complex molecules, underscoring the importance of such derivatives in medicinal chemistry (Altuğ et al., 2011).

Antimicrobial and Antioxidant Activities

Some derivatives synthesized from ethyl [(3-cyano-6-cyclopropyl-4-phenyl-2-pyridinyl)thio]acetate show promising antimicrobial and antioxidant activities. This is evident in studies where thiazolopyrimidine derivatives, obtained through reactions involving similar key intermediates, exhibited moderate to good biological activities. Such findings suggest the potential for these compounds in developing new therapeutic agents (Youssef & Amin, 2012).

Photophysical Properties

The study of photophysical properties of novel derivatives synthesized from ethyl [(3-cyano-6-cyclopropyl-4-phenyl-2-pyridinyl)thio]acetate and related compounds offers insights into their potential applications in materials science. For example, spectral-fluorescent property investigations have found correlations between chemical structure and photophysical behavior, suggesting applications in optoelectronic devices (Ershov et al., 2019).

Anticancer Activities

Derivatives of ethyl [(3-cyano-6-cyclopropyl-4-phenyl-2-pyridinyl)thio]acetate have been evaluated for their anticancer activities, showcasing the compound's role in the discovery of new therapeutic agents. This is especially significant in the context of synthesizing heterocyclic compounds that incorporate pyridine, pyrimidine, and other rings, demonstrating the compound's utility in drug discovery processes (Shams, Mohareb, Helal, & Mahmoud, 2010).